Cas no 2877705-46-7 (4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine)

• Product Name: 4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine
• CAS No: 2877705-46-7
• MF: C₁₅H₂₀N₆OS
• MW: 332.423900604248
• CID: 5308769
• PubChem ID: 165432602
• Update Time: 2025-10-19

4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• [1-(1H-Pyrazolo[3,4-d]pyrimidin-4-yl)-4-piperidinyl]-4-thiomorpholinylmethanone
• F6806-7335
• 2877705-46-7
• AKOS040881838
• 4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine

• Inchi： 1S/C15H20N6OS/c22-15(21-5-7-23-8-6-21)11-1-3-20(4-2-11)14-12-9-18-19-13(12)16-10-17-14/h9-11H,1-8H2,(H,16,17,18,19)
• InChI Key： BNXUMMUPFALHPV-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CCN(C2C3C=NNC=3N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 332.14193046g/mol
• Monoisotopic Mass: 332.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.7±55.0 °C(Predicted)
• pka: 11.56±0.31(Predicted)

Additional information on 4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine

Introduction to 4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine (CAS No. 2877705-46-7)

4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 2877705-46-7, represents a convergence of multiple heterocyclic frameworks, including pyrazolo[3,4-d]pyrimidine and piperidine moieties, which are well-documented for their biological activity. The presence of a thiomorpholine group further enhances its potential as a pharmacophore, contributing to its versatility in drug design.

The compound's structure is characterized by a central pyrazolo[3,4-d]pyrimidine core, which is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This scaffold is renowned for its role in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The piperidine moiety attached to the carbonyl group introduces an additional layer of complexity, providing a lipophilic character that can influence membrane permeability and binding affinity. The thiomorpholine ring, located at the terminal position, contributes to the compound's solubility and stability, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The 1H-pyrazolo[3,4-d]pyrimidin-4-yl fragment is particularly noteworthy due to its ability to interact with biological targets such as kinases and other enzymes involved in cell signaling pathways. This has led to its incorporation into numerous drug candidates targeting diseases such as cancer and autoimmune disorders. The piperidine-4-carbonyl group serves as a key pharmacophoric element, often serving as a linker or anchor in drug molecules to enhance binding interactions.

The synthesis of 4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are commonly employed to construct the complex framework of this molecule. The introduction of the thiomorpholine group typically involves thiolation reactions or cyclization processes that are optimized for regioselectivity and efficiency.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity and improved pharmacokinetic properties. For instance, modifications at the piperidine or thiomorpholine positions can lead to compounds with increased selectivity for specific biological targets or improved metabolic stability. Such derivatives are being actively investigated in preclinical studies to assess their efficacy and safety profiles.

The CAS No. 2877705-46-7 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize the compound in their studies without ambiguity. The growing body of literature on this molecule underscores its significance in pharmaceutical research and development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine at both molecular and cellular levels. Molecular docking studies have been employed to predict how this compound interacts with various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation.

The potential applications of this compound extend beyond traditional small-molecule drugs. Its structural motifs make it an attractive candidate for development into biologics or peptidomimetics that can mimic the function of natural biomolecules while offering improved stability and bioavailability. Such innovations are critical in addressing unmet medical needs where small-molecule drugs may fall short.

In conclusion,4-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carbonyl)thiomorpholine (CAS No. 2877705-46-7) represents a promising entity in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and potential as a pharmacophore position it as a valuable building block for future drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.